CID 78065555

• Molecular Formula: C19H26Cl2O4Si
• Molecular Weight: 417.4 g/mol
• InChI: InChI=1S/C19H26Cl2O4Si/c1-3-10-22-14-16(12-20)24-19(26-18-8-6-5-7-9-18)25-17(13-21)15-23-11-4-2/h3-9,16-17,19H,1-2,10-15H2
• InChI Key: FFJQGCKILZOAOB-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(CCl)OC(OC(COCC=C)CCl)[Si]C1=CC=CC=C1

Description

CID 78065555 (PubChem Compound Identifier 78065555) is a chemical compound cataloged in the PubChem database, a comprehensive resource managed by the National Center for Biotechnology Information (NCBI).

• Structural Features: Based on PubChem standards, this compound would be represented using SMILES (Simplified Molecular Input Line Entry System) or InChI (International Chemical Identifier) strings to define its molecular structure . For example, analogous compounds in PubChem (e.g., CID 53216313) include data such as molecular formula (e.g., C₆H₅BBrClO₂), molecular weight (e.g., 235.27 g/mol), and key descriptors like topological polar surface area (TPSA) and LogP values .
• Physicochemical Properties: Typical parameters include solubility (e.g., LogS = -2.99 for CID 53216313), bioavailability scores (e.g., 0.55), and toxicity alerts (e.g., PAINS = 0.0) .
• Synthesis: Synthetic routes for similar boronic acid derivatives often involve palladium-catalyzed cross-coupling reactions, as described in protocols using reagents like (1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78065555 involves multiple steps, including specific reaction conditions and reagents. The detailed synthetic route typically includes:

Initial Reactants: The process begins with the selection of appropriate starting materials.

Reaction Conditions: Specific temperature, pressure, and catalysts are employed to facilitate the desired chemical transformations.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized methods to ensure cost-effectiveness and efficiency. This often involves continuous flow reactors, automated systems, and stringent quality control measures to maintain consistency and yield.

Chemical Reactions Analysis

Types of Reactions

CID 78065555 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others, often using halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

CID 78065555 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which CID 78065555 exerts its effects involves specific molecular targets and pathways. It interacts with enzymes or receptors, modulating their activity and leading to physiological or biochemical changes. The exact pathways depend on the context of its application, whether in biological systems or chemical processes.

Comparison with Similar Compounds

Critical Analysis of Research Findings

• Structural Similarity : this compound’s analogs (e.g., CID 53216313) exhibit structural similarities (≥0.71 Tanimoto scores), suggesting shared reactivity and target interactions .
• Data Gaps : Specific data for this compound (e.g., spectral characterization, crystallographic data) are absent in the provided evidence. The Crystallography Open Database (COD) could be leveraged for such analyses in future studies .